Cas no 166972-38-9 (Bicyclo[2.2.1]heptane-2-carbonylchloride, 2-methyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-carbonylchloride, 2-methyl-
• CAS No: 166972-38-9
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 110836
• PubChem ID: 12316763
• Update Time: 2025-04-18

Bicyclo[2.2.1]heptane-2-carbonylchloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carbonylchloride, 2-methyl-
• 3-methylbicyclo[2.2.1]heptane-3-carbonyl chloride
• Bicyclo[2.2.1]heptane-2-carbonyl chloride, 2-methyl- (9CI)
• 2-methylbicyclo[2.2.1]heptane-2-carbonyl chloride
• DTXSID50487761
• SCHEMBL5883622
• 166972-38-9

• Inchi： 1S/C9H13ClO/c1-9(8(10)11)5-6-2-3-7(9)4-6/h6-7H,2-5H2,1H3
• InChI Key： LCAKOBGONCQGOE-UHFFFAOYSA-N
• SMILES： ClC(C1(C)CC2CCC1C2)=O

Computed Properties

• Exact Mass: 172.06559
• Monoisotopic Mass: 172.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids